Cas no 898768-73-5 (3'-Chloro-3-(4-methylphenyl)propiophenone)

• Product Name: 3'-Chloro-3-(4-methylphenyl)propiophenone
• CAS No: 898768-73-5
• MF: C₁₆H₁₅ClO
• MW: 258.742703676224
• MDL: MFCD07699614
• CID: 870848
• PubChem ID: 24725729
• Update Time: 2025-04-19

3'-Chloro-3-(4-methylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-3-(4-methylphenyl)propan-1-one
• 3'-CHLORO-3-(4-METHYLPHENYL)PROPIOPHENONE
• MFCD07699614
• DTXSID20644122
• AKOS016021567
• 898768-73-5
• 3'-Chloro-3-(4-methylphenyl)propiophenone

• MDL： MFCD07699614
• Inchi： 1S/C16H15ClO/c1-12-5-7-13(8-6-12)9-10-16(18)14-3-2-4-15(17)11-14/h2-8,11H,9-10H2,1H3
• InChI Key： FHHMZBDHVRXVII-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(CCC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 258.08100
• Monoisotopic Mass: 258.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.142
• Boiling Point: 401.8°C at 760 mmHg
• Flash Point: 230°C
• Refractive Index: 1.577
• PSA: 17.07000
• LogP: 4.46390